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Compound of Interest

Compound Name: 2-Fluoro-5-iodobenzyl chloride

CAS No.: 1261749-34-1

Cat. No.: B1383543

Get Quote

Chemical Identity & Significance
2-Fluoro-5-iodobenzyl chloride is a high-value bifunctional intermediate used primarily in

medicinal chemistry for the synthesis of complex pharmacophores. Its structural utility lies in its

orthogonal reactivity:

Benzyl Chloride Moiety (

): A highly reactive electrophile susceptible to nucleophilic substitution (

), enabling the attachment of amines, thiols, or alkoxides.

Aryl Iodide Moiety (

): A prime candidate for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura,
Sonogashira, Heck), allowing for downstream scaffold elaboration.

Aryl Fluoride Moiety (

): Modulates metabolic stability and lipophilicity, often serving as a bioisostere in drug design.
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Property Data

CAS Number 1261749-34-1

Molecular Formula

Molecular Weight 270.47 g/mol

Physical State
Solid (low melting) or Liquid (depending on

purity/temperature)

Solubility
Soluble in DCM, THF, Ethyl Acetate; Reacts with

water.

Hazard Profiling & Toxicology
Warning: This compound is an alkylating agent and a lachrymator. It must be handled with the

assumption that it shares the severe toxicity profile of its parent compound, benzyl chloride.

Core Hazards (GHS Classification Extrapolated)
Skin Corrosion/Irritation (Category 1B): Causes severe skin burns and eye damage.[1] The

benzylic chloride hydrolyzes on contact with moisture in tissues to form hydrochloric acid

(HCl).

Serious Eye Damage (Category 1): Irreversible corneal damage is possible upon exposure.

Specific Target Organ Toxicity (Single Exposure - Category 3): Respiratory tract irritation.

Inhalation of vapors or dust can cause severe pulmonary edema.

Carcinogenicity (Suspect - Category 1B/2): As an alkylating agent, it has the potential to

interact with DNA. Treat as a potential mutagen/carcinogen.

Lachrymator: Induces immediate, severe tearing and respiratory distress at low

concentrations.

Reactivity Hazards
Hydrolysis: Reacts rapidly with water/moisture to release HCl gas and form 2-fluoro-5-

iodobenzyl alcohol.
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Thermal Decomposition: May release toxic fumes of Hydrogen Fluoride (HF), Hydrogen

Iodide (HI), Hydrogen Chloride (HCl), and Phosgene if heated to decomposition.

Engineering Controls & Personal Protective
Equipment (PPE)
Standard laboratory PPE is insufficient for benzyl chlorides due to their rapid permeation

through common glove materials.

PPE Selection Protocol
Respiratory: Work strictly within a certified chemical fume hood. If handling outside a hood

(e.g., spill cleanup), a full-face respirator with multi-gas cartridges (Organic Vapor/Acid Gas)

is mandatory.

Hand Protection (Critical):

Primary Layer: Silver Shield® (Laminate) or Viton® gloves. Nitrile gloves offer poor

protection against benzyl chlorides (breakthrough < 5 minutes).

Secondary Layer: Disposable Nitrile gloves worn over the laminate gloves for dexterity

and outer contamination control.

Eye/Face: Chemical splash goggles + Face shield. Safety glasses are inadequate for

lachrymators.

Engineering Controls
Fume Hood: Operate with sash at the lowest possible position. Verify face velocity > 100

fpm.

Inert Atmosphere: Handle under Nitrogen (

) or Argon (

) to prevent hydrolysis and degradation.

Experimental Protocols
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A. Synthesis Setup (Nucleophilic Substitution)
Objective: Attaching a nucleophile (e.g., an amine) to the benzylic position.

Pre-requisite: All glassware must be oven-dried.

Preparation: Purge the reaction vessel with Argon. Dissolve 2-Fluoro-5-iodobenzyl
chloride in anhydrous solvent (DCM or THF).

Addition: Add the nucleophile and a non-nucleophilic base (e.g., DIPEA or

) at

to control the exotherm.

Monitoring: Monitor via TLC (Thin Layer Chromatography). Do not smell the reaction mixture.

Quenching: Quench with saturated aqueous

or water slowly to neutralize excess reagent.

B. Waste Disposal & Deactivation
Never dispose of active benzyl chloride directly into organic waste. It must be chemically

deactivated first.

Deactivation Solution: Prepare a solution of 10% aqueous ammonia (

) or 10% NaOH.

Procedure: Slowly add the waste benzyl chloride solution to the deactivation bath. Stir for 24

hours.

Mechanism: This converts the toxic alkyl chloride into the benign benzyl alcohol and

inorganic halide salts.

Verification: Check pH to ensure basicity before disposal into halogenated waste streams.

Visualizations

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1383543/docs?utm_src=pdf-body#technical-guide-2-fluoro-5-iodobenzyl-chloride-safety-handling
https://www.benchchem.com/product/b1383543/docs?utm_src=pdf-body#technical-guide-2-fluoro-5-iodobenzyl-chloride-safety-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1383543?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Safe Handling Workflow
This decision tree outlines the critical steps for handling lachrymatory alkylating agents.

Start: Handling 2-Fluoro-5-iodobenzyl chloride

Risk Assessment:
Lachrymator + Alkylator

PPE Selection:
Silver Shield Gloves + Goggles + Face Shield

Engineering Controls:
Fume Hood (Face Velocity > 100 fpm)

Handling:
Inert Atmsophere (N2/Ar)

Avoid Moisture

Emergency: Spill?

Evacuate Area
Don Full PPE (Resp)

Absorb & Quench

Yes

Disposal:
Quench with 10% NH4OH

Dispose as Halogenated Waste

No (End of Work)
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Click to download full resolution via product page

Caption: Operational workflow for handling high-hazard benzyl chlorides, emphasizing PPE

and emergency decision points.

Figure 2: Degradation & Quenching Pathway
Understanding the hydrolysis pathway is essential for stability management and waste

quenching.
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Caption: Hydrolysis mechanism converting the toxic chloride to the corresponding alcohol, the

basis for decontamination.

Emergency Response (Spills)
In the event of a spill outside the fume hood:

Evacuate: Immediate evacuation of the lab. The lachrymatory effect will disorient personnel.

Ventilate: Allow the room air to exchange (10-15 mins) if safe to do so remotely.

Re-entry: Only trained personnel wearing Self-Contained Breathing Apparatus (SCBA) or

Full-Face Respirators should enter.

Neutralization: Cover the spill with a 1:1 mixture of soda ash (

) and clay absorbent.

Clean: Scoop material into a wide-mouth jar and treat with aqueous ammonia.
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Storage & Stability
Temperature: Store at

(Refrigerated).

Light: Protect from light (amber glass or foil-wrapped). The Carbon-Iodine bond is

photosensitive and will degrade over time, liberating Iodine (

) and turning the solid purple/brown.

Atmosphere: Store under Nitrogen/Argon. Moisture will hydrolyze the chloride, releasing HCl

which further catalyzes degradation (autocatalytic decomposition).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fishersci.com [fishersci.com]

2. alfa-chemistry.com [alfa-chemistry.com]

3. PubChemLite - 2-fluoro-5-iodobenzoyl chloride (C7H3ClFIO) [pubchemlite.lcsb.uni.lu]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1383543/docs?utm_src=pdf-body#technical-guide-2-fluoro-5-iodobenzyl-chloride-safety-handling
https://www.alfa-chemistry.com/2-fluoro-5-iodobenzoyl-chloride-cas-186584-73-6-item-89932.htm
https://pubchemlite.lcsb.uni.lu/e/compound/2778204
https://pubchem.ncbi.nlm.nih.gov/compound/53394626
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1000
https://stacks.cdc.gov/view/cdc/19419/cdc_19419_DS1.pdf
https://pubs.acs.org/doi/10.1021/jm8006456
https://www.benchchem.com/product/b1383543?utm_src=pdf-custom-synthesis#bc-rfq
https://www.fishersci.com/store/msds?partNumber=AC153091000&countryCode=US&language=en
https://www.alfa-chemistry.com/2-fluoro-5-iodobenzoyl-chloride-cas-186584-73-6-item-89932.htm
https://pubchemlite.lcsb.uni.lu/e/compound/2778204
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1383543?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. stacks.cdc.gov [stacks.cdc.gov]

To cite this document: BenchChem. [Technical Guide: 2-Fluoro-5-iodobenzyl Chloride Safety
& Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1383543/docs#technical-guide-2-fluoro-5-iodobenzyl-
chloride-safety-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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